Cas no 81066-92-4 (2-[(3-Chlorophenyl)-methoxymethylidene]propanedinitrile)

• Product Name: 2-[(3-Chlorophenyl)-methoxymethylidene]propanedinitrile
• CAS No: 81066-92-4
• MF: C₁₁H₇ClN₂O
• MW: 218.6390812397
• CID: 986328
• PubChem ID: 12862261
• Update Time: 2025-04-20

2-[(3-Chlorophenyl)-methoxymethylidene]propanedinitrile Chemical and Physical Properties

Names and Identifiers

• 2-[(3-CHLOROPHENYL)METHOXYMETHYLENE]PROPANE DINITRILE
• 81066-92-4
• 2-[(3-Chlorophenyl)-methoxymethylidene]propanedinitrile

• Inchi： 1S/C11H7ClN2O/c1-15-11(9(6-13)7-14)8-3-2-4-10(12)5-8/h2-5H,1H3
• InChI Key： NBGDOTGLJHBTGD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)/C(=C(\C#N)/C#N)/OC

Computed Properties

• Exact Mass: 218.0246905g/mol
• Monoisotopic Mass: 218.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 56.8Ų